2-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-4-carbonitrile

• IUPAC Name: 2-[4-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H22N8/c21-14-15-7-8-22-19(13-15)27-10-2-9-26(11-12-27)18-6-5-17-23-24-20(28(17)25-18)16-3-1-4-16/h5-8,13,16H,1-4,9-12H2
• InChI Key: FLEFZXZVJBWCHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN=C3N2N=C(C=C3)N4CCCN(CC4)C5=NC=CC(=C5)C#N
• Molecular Formula: C20H22N8
• Molecular Weight: 374.4 g/mol

Description

The compound contains several interesting functional groups, including a cyclobutyl group, a triazolo[4,3-b]pyridazine ring, a diazepane ring, and a pyridine ring with a carbonitrile group. These groups suggest that the compound could have interesting chemical properties and potential applications in areas such as medicinal chemistry.

Molecular Structure Analysis

The compound’s structure suggests it could have interesting electronic properties. The presence of multiple nitrogen atoms in the triazolo[4,3-b]pyridazine ring could make the compound a good ligand for metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the carbonitrile group could make the compound polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if the compound were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds containing carbonitrile groups can be toxic and should be handled with care.

Future Directions

Future research could focus on exploring the potential applications of this compound, for example in medicinal chemistry or materials science.